Cas no 1079179-06-8 ((cyclopropylmethyl)(2,5-dimethylphenyl)methylamine)

• Product Name: (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine
• CAS No: 1079179-06-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5215175
• PubChem ID: 60760555
• Update Time: 2026-03-06

(cyclopropylmethyl)(2,5-dimethylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(cyclopropylmethyl)-2,5-dimethyl-
• (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine

• Inchi： 1S/C13H19N/c1-10-3-4-11(2)13(7-10)9-14-8-12-5-6-12/h3-4,7,12,14H,5-6,8-9H2,1-2H3
• InChI Key： TXFGWWFWGIWTSJ-UHFFFAOYSA-N
• SMILES： C1(CNCC2CC2)=CC(C)=CC=C1C

Additional information on (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine

Introduction to (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine and Its Applications in Modern Chemical Research

The compound with the CAS number 1079179-06-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine presents a unique combination of functional groups that make it a promising candidate for various applications. This introduction aims to explore the properties, potential uses, and recent advancements associated with this compound.

In the realm of chemical synthesis, the presence of a cyclopropylmethyl group and a 2,5-dimethylphenyl moiety in the molecule imparts distinct electronic and steric properties. The cyclopropyl ring is known for its strain, which can influence the reactivity of adjacent functional groups, while the dimethylphenyl group contributes to hydrophobic interactions and can serve as a site for further derivatization. These features make the compound an intriguing subject for studying molecular interactions and designing novel bioactive molecules.

Recent studies have highlighted the potential of (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine in developing new pharmacological agents. Its structural motifs are reminiscent of known bioactive compounds that target various biological pathways. For instance, the dimethylphenyl group is commonly found in drugs that interact with serotonin receptors, suggesting that this compound might have similar effects or could be modified to achieve specific pharmacological outcomes.

One of the most exciting areas of research involves the use of this compound as a scaffold for drug discovery. The cyclopropylmethyl group can be easily modified through various chemical reactions, allowing researchers to attach different functional groups and explore a wide range of biological activities. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can lead to significant alterations in biological potency and selectivity.

The compound's potential in medicinal chemistry is further supported by its ability to cross the blood-brain barrier. The combination of hydrophobic and lipophilic properties inherent in its structure facilitates its penetration into neural tissues, making it a viable candidate for treating neurological disorders. Current research is exploring its efficacy in models of neurodegenerative diseases, where modulation of neurotransmitter systems could lead to therapeutic benefits.

In addition to its pharmacological applications, (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine has shown promise in materials science. The unique electronic properties of its structure make it suitable for use in organic electronics, where it can serve as a building block for developing new types of semiconductors and conductive polymers. These materials are crucial for advancements in flexible electronics, solar cells, and other innovative technologies.

The synthesis of this compound has also been optimized for scalability and efficiency. Modern synthetic techniques have enabled researchers to produce high-purity samples of (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine under controlled conditions, ensuring that it meets the stringent requirements for both laboratory research and industrial applications. This has opened up new avenues for exploring its potential in various fields.

As our understanding of molecular interactions continues to grow, so does the potential for utilizing compounds like (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine. Advances in computational chemistry and machine learning are helping researchers predict the biological activity of new molecules with greater accuracy, reducing the time and resources needed for experimental validation. This synergy between computational methods and experimental chemistry is accelerating the discovery process and leading to more efficient drug development pipelines.

In conclusion, the compound with CAS number 1079179-06-8, known as (cyclopropylmethyl)(2,5-dimethylphenyl)methylamine, represents a significant advancement in chemical research. Its unique structural features make it a versatile tool for developing new drugs and materials. With ongoing research efforts focused on exploring its full potential, this compound is poised to play a crucial role in shaping the future of pharmaceuticals and materials science.